Cas no 64118-19-0 (n-Pentyl-5,5,5-d3 Alcohol)

• Product Name: n-Pentyl-5,5,5-d3 Alcohol
• CAS No: 64118-19-0
• MF: C₅H₁₂O
• MW: 91.1666669845581
• MDL: MFCD01074318
• CID: 500080
• PubChem ID: 90474390
• Update Time: 2025-04-19

n-Pentyl-5,5,5-d3 Alcohol Chemical and Physical Properties

Names and Identifiers

• 1-Pentan-5,5,5-d3-ol(9CI)
• N-PENTYL-5,5,5-D3 ALCOHOL
• N-PENTYL-5,5,5-D3 ALCOHOL (N-AMYL ALCOHOL)
• 64118-19-0
• 5,5,5-trideuteriopentan-1-ol
• D97922
• n-Pentyl-5,5,5-d3 Alcohol

• MDL： MFCD01074318
• Inchi： 1S/C5H12O/c1-2-3-4-5-6/h6H,2-5H2,1H3/i1D3
• InChI Key： AMQJEAYHLZJPGS-FIBGUPNXSA-N
• SMILES： OCCCCC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 91.108
• Monoisotopic Mass: 91.108
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 19.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23000
• LogP: 1.16890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols